Cas no 2229584-95-4 (5-(3-aminopropanoyl)thiophene-3-carbonitrile)

• Product Name: 5-(3-aminopropanoyl)thiophene-3-carbonitrile
• CAS No: 2229584-95-4
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6553477
• PubChem ID: 165694282
• Update Time: 2025-05-19

5-(3-aminopropanoyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropanoyl)thiophene-3-carbonitrile
• EN300-1751872
• 2229584-95-4

• Inchi： 1S/C8H8N2OS/c9-2-1-7(11)8-3-6(4-10)5-12-8/h3,5H,1-2,9H2
• InChI Key： JJKAQHVZCCTASS-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(CCN)=O

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.1Ų

Additional information on 5-(3-aminopropanoyl)thiophene-3-carbonitrile

5-(3-Aminopropanoyl)Thiophene-3-Carbonitrile: A Comprehensive Overview

The compound 5-(3-aminopropanoyl)thiophene-3-carbonitrile (CAS No. 2229584-95-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its thiophene ring system, has garnered attention due to its unique structural features and versatile applications. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, is known for its stability and reactivity, making it a valuable component in organic synthesis and material design.

Recent studies have highlighted the importance of 5-(3-aminopropanoyl)thiophene-3-carbonitrile in the development of advanced materials, particularly in the realm of organic electronics. The presence of the nitrile group (-CN) at the 3-position of the thiophene ring enhances the compound's electronic properties, making it a promising candidate for use in semiconducting materials. Researchers have explored its potential as a building block for constructing novel organic semiconductors, which could revolutionize the field of flexible electronics.

Furthermore, the 3-aminopropanoyl substituent attached to the thiophene ring introduces additional functional groups that can be exploited for various chemical transformations. This substituent not only increases the compound's solubility in organic solvents but also facilitates further modifications, such as polymerization or cross-linking reactions. These properties make 5-(3-aminopropanoyl)thiophene-3-carbonitrile an ideal precursor for synthesizing complex molecular architectures.

In terms of biological applications, 5-(3-aminopropanoyl)thiophene-3-carbonitrile has shown potential as a lead compound in drug discovery. Its ability to interact with biological systems, coupled with its structural flexibility, makes it a valuable tool for exploring new therapeutic agents. Recent research has focused on its role as a scaffold for designing bioactive molecules with anti-inflammatory and anticancer properties.

The synthesis of 5-(3-aminopropanoyl)thiophene-3-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring through cyclization reactions and subsequent functionalization to introduce the nitrile and amino groups. These steps are optimized to ensure high yields and purity, making the compound accessible for large-scale applications.

From an environmental perspective, 5-(3-aminopropanoyl)thiophene-3-carbonitrile exhibits favorable biodegradation characteristics under controlled conditions. Its ability to break down into non-toxic byproducts makes it a sustainable choice for industrial applications. This aspect is particularly important in today's increasingly eco-conscious world, where green chemistry principles are becoming integral to chemical manufacturing.

In conclusion, 5-(3-aminopropanoyl)thiophene-3-carbonitrile (CAS No. 2229584-95-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is likely to expand significantly.